Cas no 1805335-38-9 (5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol)

5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol is a versatile pyridine derivative with a unique structural framework, featuring amino, bromo, difluoromethyl, and hydroxymethyl functional groups. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, offering selective reactivity for further functionalization. The presence of both electron-donating (amino) and electron-withdrawing (bromo, difluoromethyl) groups enhances its utility in cross-coupling reactions and heterocyclic modifications. The hydroxymethyl group provides an additional site for derivatization, enabling the synthesis of more complex molecules. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular design.

5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol structure

1805335-38-9 structure

Product Name:5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol

CAS No:1805335-38-9

MF:C₇H₇BrF₂N₂O

MW:253.044087648392

CID:4811343

Update Time:2025-05-27

5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol
- Inchi： 1S/C7H7BrF2N2O/c8-6-3(2-13)5(7(9)10)4(11)1-12-6/h1,7,13H,2,11H2
- InChI Key： IGRYJQDVIVJFDP-UHFFFAOYSA-N
- SMILES： BrC1C(CO)=C(C(F)F)C(=CN=1)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
XLogP3: 0.9
Topological Polar Surface Area: 59.1

5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029071633-1g	5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol	1805335-38-9	97%	1g	$1,549.60	2022-04-01

5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol Related Literature

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Additional information on 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol

Comprehensive Overview of 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1805335-38-9)

5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1805335-38-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyridine core with functional groups such as bromo, difluoromethyl, and methanol, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1805335-38-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol aligns with the broader trend of exploring fluorinated compounds in drug discovery. Fluorination is a key strategy to enhance metabolic stability, bioavailability, and binding affinity in target molecules. This compound’s difluoromethyl group is particularly noteworthy, as it mimics hydrogen bonding interactions while offering improved lipophilicity—a feature highly sought after in the development of kinase inhibitors and antiviral agents. Researchers frequently search for terms like "fluorinated pyridine derivatives" or "bromo-substituted pyridines" to identify similar scaffolds for their projects.

In agrochemical applications, 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol has potential as a building block for crop protection agents. The bromo and amino groups provide reactive sites for further modifications, enabling the design of herbicides or fungicides with tailored properties. This aligns with the industry’s focus on sustainable and eco-friendly pesticides, a topic frequently queried in search engines. The compound’s CAS 1805335-38-9 is often cross-referenced in patents related to green chemistry and low-toxicity formulations.

Synthetic routes to 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol typically involve multi-step processes, including halogenation, amination, and fluorination reactions. Optimizing these procedures is a common challenge discussed in forums and publications, with keywords like "pyridine synthesis optimization" or "selective bromination techniques" reflecting user interest. The compound’s methanol moiety also opens avenues for derivatization, such as esterification or oxidation, to expand its utility in medicinal chemistry.

From a commercial perspective, suppliers and manufacturers highlight CAS 1805335-38-9 in catalogs to cater to the demand for high-purity intermediates. Quality control measures, such as HPLC and NMR validation, are emphasized to meet the stringent requirements of pharmaceutical GMP standards. Searches for "reliable pyridine derivative suppliers" or "CAS 1805335-38-9 specifications" underscore the need for transparent and detailed product information.

In summary, 5-Amino-2-bromo-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1805335-38-9) represents a multifaceted compound with applications spanning drug development and agrochemical innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields prioritizing molecular design and sustainable chemistry. As interest in fluorinated heterocycles continues to rise, this compound is poised to remain a valuable asset in scientific and industrial endeavors.